N-benzyl-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-3-(trifluoromethyl)anilino]-N-benzylacetamide
• InChI: InChI=1S/C22H19F3N2O3S/c23-22(24,25)18-10-7-11-19(14-18)27(31(29,30)20-12-5-2-6-13-20)16-21(28)26-15-17-8-3-1-4-9-17/h1-14H,15-16H2,(H,26,28)
• InChI Key: UBDYPHSDRTXQEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CN(C2=CC=CC(=C2)C(F)(F)F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H19F3N2O3S
• Molecular Weight: 448.5 g/mol
• CAS No.: 337922-33-5

Description

“N-benzyl-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide” is a chemical compound with the CAS Number: 337922-33-5. It is used for pharmaceutical testing.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 448.458. The density is approximately 1.4±0.1 g/cm3. Unfortunately, the melting point, boiling point, and flash point are not specified.

Scientific Research Applications

Synthesis and Chemical Properties

• Gamma-lactam Synthesis: Intramolecular C-H insertion of alpha-diazo-alpha-(phenylsulfonyl)acetamides, including derivatives similar to "N-benzyl-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide," has been utilized for the efficient synthesis of gamma-lactams like the antidepressant agent rolipram. This process is highly regioselective, with N-benzyl moieties being crucial for enhancing chemoselectivity over addition reactions (Yoon et al., 2003).

Biological Applications and Potential

• Antimicrobial Activity: Certain derivatives have shown promising antimicrobial activities. For instance, a study on the synthesis and antimicrobial evaluation of novel sulfonamide derivatives revealed that some compounds displayed significant activity against bacterial strains, with specific derivatives exhibiting high potency towards most tested strains (Fahim & Ismael, 2019).
• Antimalarial and COVID-19 Drug Potential: The reactivity of N-(phenylsulfonyl)acetamide derivatives has been explored for producing compounds with in vitro antimalarial activity. Additionally, these sulfonamides were evaluated for their potential as COVID-19 drugs through computational calculations and molecular docking studies, revealing promising interactions with SARS-CoV-2 proteins (Fahim & Ismael, 2021).

Synthesis of Bioactive Compounds

• Anticonvulsant Activities: Research into 2-acetamido-N-benzyl-2-(methoxyamino)acetamides has demonstrated these compounds' potential as anticonvulsants. Their chemical structure and hydrogen bonding play a crucial role in their efficacy and highlight the versatility of this compound derivatives in designing drugs with specific central nervous system activities (Camerman et al., 2005).